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Compound of Interest

Compound Name: Pentaerythritol tetraricinoleate

Cat. No.: B1165899 Get Quote

Pentaerythritol tetraricinoleate (PETR) is a synthetic ester derived from pentaerythritol and

ricinoleic acid, positioning it as a promising bio-lubricant.[1] Its inherent biodegradability, high

viscosity index, and excellent lubricity make it a compelling alternative to conventional mineral

oil-based lubricants, particularly in environmentally sensitive applications.[2][3] This guide

provides an objective comparison of the tribological performance of pentaerythritol esters with

other common biolubricant alternatives, supported by experimental data and detailed

methodologies. The focus is on key performance indicators such as the coefficient of friction

(COF) and wear scar diameter (WSD), which are critical for assessing a lubricant's ability to

reduce friction and protect against wear.[4]

Comparative Tribological Performance
The efficacy of a lubricant is primarily determined by its ability to minimize friction and wear

between contacting surfaces. The following table summarizes the tribological performance of

Pentaerythritol Tetraoleate (PETO), a structurally similar compound to PETR, and compares it

with other synthetic and vegetable oil-based biolubricants. The data is derived from

standardized tests, primarily the Four-Ball and Pin-on-Disc methods.
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Lubrica
nt

Test
Method

Load
Speed/V
elocity

Temper
ature

Duratio
n

Coeffici
ent of
Friction
(COF)

Wear
Scar
Diamete
r (WSD)
(mm)

Pentaeryt

hritol

Ester

(PE)

Pin-on-

Disc
50 N 1.57 m/s Ambient - ~0.065 -

PE75

(75% PE

+ 25%

SAE 30)

Pin-on-

Disc
50 N 1.57 m/s Ambient - ~0.055 -

Pentaeryt

hritol

Tetraolea

te

(PETO)

Four-Ball
392 N

(40 kg)
1200 rpm 75°C 60 min - 0.81

Trimethyl

olpropan

e

Trioleate

(TMPTO)

Four-Ball
392 N

(40 kg)
1200 rpm 75°C 60 min - 0.82

Canola

Oil
Four-Ball

392 N

(40 kg)
1200 rpm 75°C 60 min - 0.83

Jatropha

Methyl

Ester

(10%

blend)

Four-Ball
392 N

(40 kg)
1200 rpm 75°C 60 min 0.069 ~0.58
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Waste

Cooking

Oil

(WCO)

Four-Ball - 1200 rpm 75°C 60 min 0.065 0.61

SAE 30

Mineral

Oil

Pin-on-

Disc
50 N 1.57 m/s Ambient - ~0.075 -

Note: Data is compiled from multiple sources for comparative purposes. Direct comparison

should be made with caution as test conditions may vary slightly between studies.[5][6][7][8]

The data indicates that pentaerythritol esters exhibit excellent tribological properties. A blend of

pentaerythritol ester (PE75) demonstrated a lower coefficient of friction compared to both pure

PE and the conventional SAE 30 mineral oil, suggesting synergistic effects and the potential for

formulating high-performance lubricants.[5] When compared to other polyol esters like TMPTO

and vegetable oils like Canola oil under four-ball test conditions, PETO shows comparable, if

not slightly better, anti-wear performance as indicated by the smaller wear scar diameter.[6]

The polarity of the ester groups in PETR contributes to the formation of a stable and protective

lubricating film on metal surfaces, which is crucial for reducing friction and wear.[4][9]

Experimental Protocols
Standardized testing methodologies are essential for the accurate and reproducible evaluation

of lubricant performance. The most common methods cited in tribological studies of

biolubricants are the Four-Ball and Pin-on-Disc tests.

1. Four-Ball Tribometer Test (ASTM D4172)

This test evaluates a lubricant's anti-wear properties under boundary lubrication conditions.

Apparatus: The setup consists of three stationary steel balls held in a cup, with a fourth ball

rotating against them under a specified load, speed, and temperature. The entire assembly is

immersed in the lubricant being tested.[10]

Procedure:
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The steel balls are thoroughly cleaned with a solvent like acetone and dried.[4]

The three stationary balls are clamped in the test cup, and the lubricant sample is added.

The fourth ball is secured in the chuck of the motor-driven spindle.

The test is conducted for a specified duration (typically 60 minutes) at a set load (e.g., 392

N), rotational speed (e.g., 1200 rpm), and temperature (e.g., 75°C).[10]

During the test, the frictional torque is continuously measured to calculate the coefficient of

friction.[8]

After the test, the wear scar diameters on the three stationary balls are measured using an

optical microscope. The average of these measurements is reported as the WSD.[10]

2. Pin-on-Disc Tribometer Test

This method assesses the friction and wear characteristics between a pin (or ball) and a

rotating disc.

Apparatus: A stationary pin or ball is loaded against a rotating disc. The pin and disc are

typically made of steel. The contact point is lubricated with the test fluid.[5][11]

Procedure:

The pin and disc are cleaned and dried.

The disc is mounted on the rotating spindle, and the pin is fixed in a holder on a lever arm.

The lubricant is applied to the disc surface.

A specific load is applied to the pin.

The disc is rotated at a constant velocity for the duration of the test.

The frictional force is measured by a load cell, and the COF is calculated.
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Wear is quantified by measuring the volume or mass loss of the pin and disc, or by

analyzing the wear track dimensions with a profilometer or microscope.[5]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for benchmarking the tribological

performance of a biolubricant like Pentaerythritol tetraricinoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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